Electroluminescence of [Ru(bpy)3]2+ at gold and silver screen-printed electrodes followed by real-time spectroelectrochemistry†

Physical Chemistry Chemical Physics Pub Date: 2017-08-14 DOI: 10.1039/C7CP04568A

Abstract

Real-time spectroelectrochemistry of [Ru(bpy)3]2+ electroluminescence showed a strong correlation with electrochemical processes occurring at metal screen-printed electrodes. Luminescence was quenched when the metal oxidation takes place, but it behaved differently when gold or silver were reduced, which suggests that changes in the structural characteristics of metallic electrodes play a decisive role in luminescence spectroelectrochemistry.

Graphical abstract: Electroluminescence of [Ru(bpy)3]2+ at gold and silver screen-printed electrodes followed by real-time spectroelectrochemistry
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